Cas no 2060043-00-5 (2-(azetidin-3-yl)-5-bromopyrimidine, bis(trifluoroacetic acid))

• Product Name: 2-(azetidin-3-yl)-5-bromopyrimidine, bis(trifluoroacetic acid)
• CAS No: 2060043-00-5
• MF: C₉H₉BrF₃N₃O₂
• MW: 328.085871458054
• MDL: MFCD30536012
• CID: 4635627
• PubChem ID: 134690900
• Update Time: 2025-06-08

2-(azetidin-3-yl)-5-bromopyrimidine, bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-5-bromopyrimidine bis(trifluoroacetic acid)
• 2-(azetidin-3-yl)-5-bromopyrimidine, bis(trifluoroacetic acid)

• MDL： MFCD30536012
• Inchi： 1S/C7H8BrN3.C2HF3O2/c8-6-3-10-7(11-4-6)5-1-9-2-5;3-2(4,5)1(6)7/h3-5,9H,1-2H2;(H,6,7)
• InChI Key： FPBVJVCSPXKVJS-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.BrC1=CN=C(C2CNC2)N=C1

Additional information on 2-(azetidin-3-yl)-5-bromopyrimidine, bis(trifluoroacetic acid)

Comprehensive Overview of 2-(Azetidin-3-yl)-5-Bromopyrimidine, Bis(Trifluoroacetic Acid) (CAS No. 2060043-00-5)

The compound 2-(azetidin-3-yl)-5-bromopyrimidine, bis(trifluoroacetic acid) (CAS No. 2060043-00-5) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including an azetidine ring and a bromopyrimidine core, this molecule serves as a versatile intermediate in the synthesis of bioactive compounds. Its trifluoroacetic acid salt form enhances solubility and stability, making it particularly valuable in drug discovery pipelines.

In recent years, the demand for heterocyclic compounds like 2-(azetidin-3-yl)-5-bromopyrimidine has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are increasingly exploring its potential in targeting protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The bromine substituent offers a reactive handle for further functionalization via cross-coupling reactions, aligning with the growing interest in click chemistry and late-stage diversification strategies.

From a synthetic chemistry perspective, the azetidine moiety in this compound is particularly noteworthy. As a four-membered nitrogen heterocycle, azetidines are gaining traction as bioisosteres for saturated rings in medicinal chemistry, offering improved metabolic stability and target engagement. This aligns with the pharmaceutical industry's focus on molecular complexity and three-dimensionality in drug design – key themes frequently searched in academic and industrial databases.

The trifluoroacetic acid salt form (indicated by bis(trifluoroacetic acid) in the name) provides several practical advantages. This formulation improves the compound's handling characteristics and shelf life, addressing common challenges in small molecule storage and formulation optimization. These aspects are particularly relevant to researchers searching for solutions to compound degradation issues or salt selection strategies in preclinical development.

Analytical characterization of CAS 2060043-00-5 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are frequently searched topics in chemical analysis forums. The bromine atom's distinct isotopic pattern facilitates mass spectral identification, while the azetidine proton environment provides characteristic signals in 1H NMR spectra – both valuable features for quality control in synthetic workflows.

In the context of green chemistry initiatives, researchers are investigating more sustainable routes to compounds like 2-(azetidin-3-yl)-5-bromopyrimidine. This aligns with increasing searches for green synthetic methods and catalytic processes in heterocycle formation. The compound's potential for microwave-assisted synthesis and flow chemistry applications represents another area of growing interest in process chemistry circles.

The safety profile and handling considerations for this material reflect standard practices for research chemicals. While not classified as hazardous under most regulatory frameworks, proper laboratory safety protocols should always be followed – a topic consistently ranking high in chemical safety searches. The compound's stability under various conditions is frequently investigated, with particular attention to moisture sensitivity and temperature effects on storage.

From a commercial availability standpoint, 2060043-00-5 is typically offered by specialty chemical suppliers catering to pharmaceutical research. Procurement considerations often focus on batch-to-batch consistency, certificates of analysis, and custom synthesis options – all key decision factors for medicinal chemists searching for reliable building blocks. The pricing and availability trends for such advanced intermediates are closely monitored in drug development cost analyses.

Looking forward, the applications of 2-(azetidin-3-yl)-5-bromopyrimidine, bis(trifluoroacetic acid) are likely to expand as synthetic methodologies evolve. Its structural features position it well for emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design – two of the most searched topics in contemporary drug discovery. The compound's versatility ensures it will remain relevant as chemical biology approaches continue to advance.